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Compound of Interest

Compound Name: Methyl 2-methoxybenzoate

Cat. No.: B147192

Methyl 2-methoxybenzoate is a versatile compound used in various research and
development applications.[1] Adherence to strict safety protocols is paramount to ensure the
well-being of laboratory personnel and the integrity of experimental outcomes. This guide
provides essential safety and logistical information for the proper handling and disposal of
Methyl 2-methoxybenzoate.

Essential Safety and Physical Properties

Understanding the inherent characteristics of Methyl 2-methoxybenzoate is the first step
toward safe handling. The following table summarizes key quantitative data:

Property Value Source
Molecular Formula CoH1003 [2]
Molecular Weight 166.17 g/mol

Boiling Point 248 °C (lit.)

Density 1.157 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.534 (lit.)

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b147192?utm_src=pdf-interest
https://www.benchchem.com/product/b147192?utm_src=pdf-body
https://www.nbinno.com/article/food-additives/methyl-2-methoxybenzoate-cas-606-45-1-guide-for-buyers-eu
https://www.benchchem.com/product/b147192?utm_src=pdf-body
https://www.benchchem.com/product/b147192?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/61151
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The use of appropriate personal protective equipment is mandatory to prevent exposure.[3]
The following PPE should be worn when handling Methyl 2-methoxybenzoate:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3]

e Skin Protection:

o Hand Protection: Wear suitable protective gloves tested according to EN 374 to prevent
skin contact.[4]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5][6]

o Respiratory Protection: In case of inadequate ventilation, use a NIOSH/MSHA approved
respirator.[5][7] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or European Standard EN 149 must be followed.[6]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the chemical's stability and prevent
accidents.

Handling:

o Ventilation: Always use Methyl 2-methoxybenzoate in a well-ventilated area.[3] Local
exhaust ventilation is recommended.[8]

e Avoid Contact: Prevent contact with skin and eyes.[3] Do not breathe mist, vapors, or spray.

[3]

o Hygiene: Wash your face, hands, and any exposed skin thoroughly after handling.[3] Do not
eat, drink, or smoke when using this product.[4] Contaminated clothing should be removed
and washed before reuse.[6]

¢ Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]

Storage:
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o Container: Store in a tightly closed container in a cool, dry place.[5][6]

» Conditions to Avoid: Protect from direct sunlight, air contact, and moisture.[5]
Emergency Procedures: First Aid

In the event of exposure, immediate action is critical.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[9] If eye irritation persists, get medical advice/attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[9]
If skin irritation occurs, seek medical advice/attention.[3]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[3] If not breathing, give artificial respiration.[3] Call a poison center or doctor if you
feel unwell.[3]

« Ingestion: Clean your mouth with water and seek medical attention.[3] Do NOT induce
vomiting.[9]

Disposal Plan

Proper disposal of Methyl 2-methoxybenzoate and its containers is essential to prevent
environmental contamination.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[3]

o Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3] Do not empty into drains.[3]

o Contaminated Packaging: Completely emptied packages can be recycled.[4] Handle
contaminated packages in the same way as the substance itself.[4]

Chemical Spill Workflow
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In the event of a spill, follow a clear and systematic procedure to ensure safety and minimize

environmental impact.

Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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